Cas no 2172024-85-8 (4-{(3-methylfuran-2-yl)methylsulfanyl}-1,3,5-triazin-2-amine)

• Product Name: 4-{(3-methylfuran-2-yl)methylsulfanyl}-1,3,5-triazin-2-amine
• CAS No: 2172024-85-8
• MF: C₉H₁₀N₄OS
• MW: 222.266899585724
• CID: 6355028
• PubChem ID: 165873230
• Update Time: 2025-10-25

4-{(3-methylfuran-2-yl)methylsulfanyl}-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-{(3-methylfuran-2-yl)methylsulfanyl}-1,3,5-triazin-2-amine
• 2172024-85-8
• EN300-1290471
• 4-{[(3-methylfuran-2-yl)methyl]sulfanyl}-1,3,5-triazin-2-amine

• Inchi： 1S/C9H10N4OS/c1-6-2-3-14-7(6)4-15-9-12-5-11-8(10)13-9/h2-3,5H,4H2,1H3,(H2,10,11,12,13)
• InChI Key： BJICJFNOVPPCJF-UHFFFAOYSA-N
• SMILES： S(C1N=CN=C(N)N=1)CC1=C(C)C=CO1

Computed Properties

• Exact Mass: 222.05753213g/mol
• Monoisotopic Mass: 222.05753213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 103Ų

Additional information on 4-{(3-methylfuran-2-yl)methylsulfanyl}-1,3,5-triazin-2-amine

4-{(3-methylfuran-2-yl)methylsulfanyl}-1,3,5-triazin-2-amine: A Comprehensive Overview

The compound 4-{(3-methylfuran-2-yl)methylsulfanyl}-1,3,5-triazin-2-amine, with the CAS number 2172024-85-8, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a triazine ring system and a methylsulfanyl group attached to a methylfuran moiety. The combination of these functional groups imparts distinctive chemical and physical properties that make it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The triazine ring system is known for its versatility in forming hydrogen bonds and coordinating with metal ions, making it a promising scaffold for drug design. Researchers have explored its ability to act as an inhibitor for certain enzymes, particularly those involved in cancer cell proliferation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibitory activity against protease-activated receptors, which are critical targets in inflammatory diseases.

In addition to its pharmacological applications, 4-{(3-methylfuran-2-yl)methylsulfanyl}-1,3,5-triazin-2-amine has shown potential in the field of agricultural chemistry. Its ability to modulate plant growth hormones has led to investigations into its use as a plant growth regulator. Field trials conducted in controlled environments have indicated that this compound can enhance crop yield by promoting root development and increasing resistance to environmental stressors such as drought and salinity.

The synthesis of this compound involves a multi-step process that combines principles from both organic and bioorganic chemistry. The key steps include the formation of the triazine ring through condensation reactions and the subsequent attachment of the methylfuran group via nucleophilic substitution. Recent advancements in catalytic methods have enabled researchers to optimize the synthesis process, resulting in higher yields and improved purity levels.

From a structural standpoint, the methylsulfanyl group plays a crucial role in stabilizing the molecule's conformation by introducing steric hindrance and electronic effects. This group also contributes to the compound's solubility properties, which are essential for its bioavailability when used as a pharmaceutical agent. Furthermore, the methylfuran moiety introduces aromaticity into the molecule, enhancing its stability under physiological conditions.

Despite its promising applications, there are challenges associated with the use of 4-{(3-methylfuran-2-yl)methylsulfanyl}-1,3,5-triazin-2-amine. One major concern is its potential toxicity profile. Preclinical studies have indicated that while the compound exhibits potent biological activity at therapeutic doses, it may cause adverse effects at higher concentrations due to off-target interactions. Ongoing research is focused on modifying the molecule's structure to improve its safety profile while retaining its efficacy.

In conclusion, 4-{(3-methylfuran-2-yl)methylsulfanyl}-1,3,5-triazin-2-amine represents a versatile platform for exploring new chemical entities with diverse applications across multiple disciplines. Its unique combination of functional groups makes it an attractive candidate for further investigation into areas such as drug discovery and agricultural innovation.